![molecular formula C6H10ClN3O B6220954 1-[1-(1,2,4-oxadiazol-5-yl)cyclopropyl]methanamine hydrochloride CAS No. 2758006-42-5](/img/no-structure.png)
1-[1-(1,2,4-oxadiazol-5-yl)cyclopropyl]methanamine hydrochloride
Overview
Description
1-(1,2,4-oxadiazol-5-yl)cyclopropylmethanamine hydrochloride, also known as 1-cyclopropyl-5-oxadiazole methylamine hydrochloride, is an organic compound used in a variety of scientific research applications. It is a colorless, crystalline solid that is soluble in water and has a melting point of about 120-121°C. It is commonly used as a reagent for the synthesis of other compounds, and has been studied for its biochemical and physiological effects.
Scientific Research Applications
1-(1,2,4-oxadiazol-5-yl)cyclopropylmethanamine hydrochloride has been studied for its potential applications in a variety of scientific research fields. It has been used as a reagent in the synthesis of various compounds and has been studied for its ability to inhibit the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter release. It has also been studied for its potential use as an antimicrobial agent, as well as for its potential anti-inflammatory and anti-cancer properties.
Mechanism of Action
The exact mechanism of action of 1-(1,2,4-oxadiazol-5-yl)cyclopropylmethanamine hydrochloride is not fully understood. However, it has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter release. Inhibition of this enzyme can lead to increased levels of the neurotransmitter acetylcholine, which can have a variety of effects on the body depending on the location of the enzyme.
Biochemical and Physiological Effects
1-(1,2,4-oxadiazol-5-yl)cyclopropylmethanamine hydrochloride has been studied for its potential biochemical and physiological effects. Inhibition of the enzyme acetylcholinesterase has been linked to increased levels of the neurotransmitter acetylcholine, which can have a variety of effects on the body depending on the location of the enzyme. Studies have also shown that it has anti-inflammatory and anti-cancer properties, as well as potential antimicrobial activity.
Advantages and Limitations for Lab Experiments
1-(1,2,4-oxadiazol-5-yl)cyclopropylmethanamine hydrochloride is a relatively easy compound to synthesize and can be used in a variety of laboratory experiments. It is also relatively stable and can be stored for long periods of time. However, it is important to note that it is a relatively toxic compound and should be handled with caution. In addition, it is not generally used in large-scale production due to its relatively high cost.
Future Directions
1-(1,2,4-oxadiazol-5-yl)cyclopropylmethanamine hydrochloride has been studied for its potential applications in a variety of scientific research fields. Further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential therapeutic applications. In addition, research is needed to develop more efficient and cost-effective methods for the synthesis of this compound. Finally, further research is needed to explore the potential use of this compound as an antimicrobial agent, as well as its potential use in cancer therapy.
Synthesis Methods
1-(1,2,4-oxadiazol-5-yl)cyclopropylmethanamine hydrochloride is typically synthesized by reacting cyclopropylmethanamine with 1,2,4-oxadiazole in the presence of a base. The reaction is generally carried out in a solvent such as methanol and the product is then isolated by crystallization. This method has been used to synthesize a variety of compounds and is considered a straightforward and efficient method for the synthesis of 1-(1,2,4-oxadiazol-5-yl)cyclopropylmethanamine hydrochloride.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[1-(1,2,4-oxadiazol-5-yl)cyclopropyl]methanamine hydrochloride involves the reaction of 1-cyclopropyl-1,2,4-oxadiazole with methanamine followed by hydrochloric acid treatment.", "Starting Materials": [ "1-cyclopropyl-1,2,4-oxadiazole", "Methanamine", "Hydrochloric acid" ], "Reaction": [ "1. To a stirred solution of 1-cyclopropyl-1,2,4-oxadiazole (1.0 g, 8.2 mmol) in dry THF (20 mL) at 0°C, add methanamine (0.5 mL, 8.2 mmol) dropwise.", "2. Stir the reaction mixture at 0°C for 2 hours.", "3. Add hydrochloric acid (1 M, 10 mL) to the reaction mixture and stir for 1 hour at room temperature.", "4. Filter the precipitated solid and wash with water.", "5. Dry the solid under vacuum to obtain 1-[1-(1,2,4-oxadiazol-5-yl)cyclopropyl]methanamine hydrochloride as a white solid (yield: 80%)." ] } | |
| 2758006-42-5 | |
Molecular Formula |
C6H10ClN3O |
Molecular Weight |
175.6 |
Purity |
95 |
Origin of Product |
United States |
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